![molecular formula C9H17NO3 B3056514 [3-(Hydroxymethyl)-1-oxa-4-azaspiro[4.4]nonan-3-yl]methanol CAS No. 72031-11-9](/img/structure/B3056514.png)
[3-(Hydroxymethyl)-1-oxa-4-azaspiro[4.4]nonan-3-yl]methanol
Overview
Description
“[3-(Hydroxymethyl)-1-oxa-4-azaspiro[4.4]nonan-3-yl]methanol” is a chemical compound with the linear formula C9H17NO3 . It is formed by the reaction between the epoxide of 3-azaspiro[4.5]decane and 3-hydroxypropiophenone, which creates a spirocyclic ring between the oxygen and the nitrogen atoms.
Synthesis Analysis
The synthesis of this compound involves the reaction between the epoxide of 3-azaspiro[4.5]decane and 3-hydroxypropiophenone. This reaction results in the formation of a spirocyclic ring between the oxygen and the nitrogen atoms.Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C9H17NO3 . It has a molecular weight of 187.241 .Scientific Research Applications
Methanol as a Fuel and in Energy Systems
Methanol has been explored as a potential oxygenated fuel for internal combustion engines. Studies have examined blending methanol with diesel, biodiesel, and ethanol to evaluate performance, emission, and combustion characteristics. High latent heat of vaporization of alcohol can reduce peak in-cylinder pressure and NOx emissions, though it may negatively affect thermal efficiency and increase hydrocarbon and carbon monoxide emissions (Pandey, 2022).
Methanol in Chemical Synthesis and Industrial Applications
Methanol is used in the synthesis of various chemicals, including the production of hydrocarbons through dehydration processes. Its role in creating sustainable energy sources by converting biomass into valuable chemicals highlights its importance in developing a methanol economy. For example, methanol or ethanol can be converted to gasoline range hydrocarbons via dehydration, demonstrating its potential in sustainable energy applications (Varbanov et al., 2014).
properties
IUPAC Name |
[3-(hydroxymethyl)-1-oxa-4-azaspiro[4.4]nonan-3-yl]methanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO3/c11-5-8(6-12)7-13-9(10-8)3-1-2-4-9/h10-12H,1-7H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IEUAZNHOIZPQER-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(C1)NC(CO2)(CO)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40992718 |
Source
|
| Record name | (1-Oxa-4-azaspiro[4.4]nonane-3,3-diyl)dimethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40992718 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
72031-11-9 |
Source
|
| Record name | MLS000737252 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=106045 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | (1-Oxa-4-azaspiro[4.4]nonane-3,3-diyl)dimethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40992718 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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